AG-13958
AG-13958
AG-013958, also known as AG-13958 is a VEGFA inhibitor potentially for the treatment of age-related macular degeneration. Neovascular AMD, a subtype characterized by the growth of new, pathologic blood vessels, results in most of the cases of severe and rapid vision loss associated with AMD. A critical activator of angiogenesis in neovascular AMD is VEGF.
Brand Name:
Vulcanchem
CAS No.:
319460-94-1
Catalog No.:
VC1034907
InChI:
InChI=1S/C26H22FN7O/c1-16-13-25(34(2)33-16)26(35)30-24-15-19(7-10-21(24)27)29-18-6-9-20-22(31-32-23(20)14-18)11-8-17-5-3-4-12-28-17/h3-15,29H,1-2H3,(H,30,35)(H,31,32)/b11-8+
SMILES:
O=C(C1=CC(C)=NN1C)NC2=CC(NC3=CC4=C(C=C3)C(/C=C/C5=NC=CC=C5)=NN4)=CC=C2F
Molecular Formula:
C26H22FN7O
Molecular Weight:
467.5084
AG-13958
* For research use only. Not for human or veterinary use.
CAS No.: 319460-94-1
Inhibitors
Catalog No.: VC1034907
Molecular Formula: C26H22FN7O
Molecular Weight: 467.5084
Purity: >98% (or refer to the Certificate of Analysis)

CAS No. | 319460-94-1 |
---|---|
Product Name | AG-13958 |
IUPAC Name | N-[2-Fluoro-5-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]amino]phenyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
Synonyms | AG13958; AG-13958; AG 13958; AG013958; AG-013958; AG 013958. |
Molecular Formula | C26H22FN7O |
Molecular Weight | 467.5084 |
InChI | InChI=1S/C26H22FN7O/c1-16-13-25(34(2)33-16)26(35)30-24-15-19(7-10-21(24)27)29-18-6-9-20-22(31-32-23(20)14-18)11-8-17-5-3-4-12-28-17/h3-15,29H,1-2H3,(H,30,35)(H,31,32)/b11-8+ |
InChIKey | JXSVVZKPEDIRTN-DHZHZOJOSA-N |
SMILES | O=C(C1=CC(C)=NN1C)NC2=CC(NC3=CC4=C(C=C3)C(/C=C/C5=NC=CC=C5)=NN4)=CC=C2F |
Appearance | Solid powder |
Purity | >98% (or refer to the Certificate of Analysis) |
Solubility | Soluble in DMSO |
Description | AG-013958, also known as AG-13958 is a VEGFA inhibitor potentially for the treatment of age-related macular degeneration. Neovascular AMD, a subtype characterized by the growth of new, pathologic blood vessels, results in most of the cases of severe and rapid vision loss associated with AMD. A critical activator of angiogenesis in neovascular AMD is VEGF. |
References | 1: Barakat MR, Kaiser PK. VEGF inhibitors for the treatment of neovascular age-related macular degeneration. Expert Opin Investig Drugs. 2009 May;18(5):637-46. doi: 10.1517/13543780902855316 . Review. PubMed PMID: 19388880. 2: Chappelow AV, Kaiser PK. Neovascular age-related macular degeneration: potential therapies. Drugs. 2008;68(8):1029-36. Review. PubMed PMID: 18484796. |

Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator
18.0152 g/mol